Cas no 2248403-94-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 2248403-94-1
• MF: C₂₁H₁₈N₂O₅
• MW: 378.378025531769
• CID: 6574990
• PubChem ID: 165733160
• Update Time: 2025-08-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248403-94-1
• EN300-6522665
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate

• Inchi： 1S/C21H18N2O5/c1-12-6-5-9-17(13(12)2)22-11-14(10-18(22)24)21(27)28-23-19(25)15-7-3-4-8-16(15)20(23)26/h3-9,14H,10-11H2,1-2H3
• InChI Key： OFYBPBNMDJJAEG-UHFFFAOYSA-N
• SMILES： O(C(C1CC(N(C2C=CC=C(C)C=2C)C1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 378.12157168g/mol
• Monoisotopic Mass: 378.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate (CAS No. 2248403-94-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate (CAS No. 2248403-94-1) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a pyrrolidine core with an isoindole derivative, making it a subject of interest in pharmaceutical and materials science research. The presence of both carboxylate and dioxo functional groups enhances its reactivity and potential applications in drug development and polymer chemistry.

In recent years, researchers have focused on the synthetic pathways and biological activity of this compound. Its structural similarity to known pharmacophores has sparked investigations into its potential as a therapeutic agent. For instance, the 2,3-dimethylphenyl moiety is often associated with anti-inflammatory properties, while the 5-oxopyrrolidine fragment is commonly found in central nervous system (CNS) drugs. These features align with current trends in precision medicine and targeted drug delivery, topics frequently searched in academic and industry circles.

The compound's CAS No. 2248403-94-1 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking in supply chains. Its stability under various conditions has been tested, with results suggesting compatibility with green chemistry principles—a hot topic in sustainable manufacturing. This aligns with the growing demand for eco-friendly synthesis methods, a frequent query in AI-driven literature searches.

From a molecular design perspective, the compound's isoindol-2-yl group offers intriguing possibilities for crystal engineering and supramolecular chemistry. Researchers exploring organic electronics or photovoltaic materials often search for such derivatives due to their electron-accepting properties. This connection to renewable energy technologies enhances its relevance in contemporary scientific discourse.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate. These methods verify its purity and confirm its stereochemical configuration, addressing common questions about quality control in fine chemical production. The compound's solubility profile and thermal stability data are also frequently requested in patent applications and material safety data sheets (MSDS).

In conclusion, CAS No. 2248403-94-1 represents a compelling case study in multifunctional organic compounds. Its dual potential in life sciences and advanced materials resonates with today's interdisciplinary research trends. As the scientific community prioritizes structure-activity relationships (SAR) and computational modeling, this compound's versatility ensures its continued prominence in peer-reviewed literature and industrial R&D pipelines.